Cas no 237736-02-6 (5-ethynyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-ethynyl-1H-1,2,3,4-tetrazole
• CAS No: 237736-02-6
• MF: C₃H₂N₄
• MW: 94.0748
• MDL: MFCD32678555
• CID: 5051222
• PubChem ID: 53667164
• Update Time: 2024-03-01

5-ethynyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2H-tetrazole
• 5-Ethynyl-1H-tetrazole
• ethynyltetrazole
• 2H-Tetrazole, 5-ethynyl-
• 5-ethynyl-1H-1,2,3,4-tetrazole

• MDL： MFCD32678555
• Inchi： 1S/C3H2N4/c1-2-3-4-6-7-5-3/h1H,(H,4,5,6,7)
• InChI Key： AXIWVWLGMJTSMV-UHFFFAOYSA-N
• SMILES： N1([H])N=NC(C#C[H])=N1

Computed Properties

• Exact Mass: 94.027946081g/mol
• Monoisotopic Mass: 94.027946081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles